Cas no 2095772-96-4 (2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride)

2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride is a chiral β-amino alcohol derivative with a methoxy-substituted aromatic ring. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications, particularly in pharmaceutical and fine chemical research. The compound serves as a versatile intermediate for the synthesis of bioactive molecules, including adrenergic receptor ligands and other pharmacologically active compounds. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling structural modifications for targeted applications. Its well-defined crystalline structure ensures consistent purity, which is critical for reproducible results in organic synthesis and medicinal chemistry studies.

2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride structure

2095772-96-4 structure

Product Name:2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride

CAS No:2095772-96-4

MF:C₉H₁₄ClNO₂

MW:203.665961742401

MDL:MFCD12758137

CID:4636628

PubChem ID:91928402

Update Time:2025-06-06

2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride
- 2-amino-2-(3-methoxyphenyl)ethan-1-ol hydrochloride
- 2-AMINO-2-(3-METHOXY-PHENYL)-ETHANOL HYDROCHLORIDE
- (S)-2-Amino-2-(3-methoxyphenyl)ethanol HCl
- 2-AMINO-2-(3-METHOXYPHENYL)ETHANOL HCL
- 2-amino-2-(3-methoxyphenyl)ethanol;hydrochloride
- (R)-2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride
- (S)-2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride
- 1466AJ
- NE64038
- AK544247
- 2-Amino-2-(3-methoxy-
- CS-0162073
- (2S)-2-AMINO-2-(3-METHOXYPHENYL)ETHAN-1-OL HCl
- (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol hydrochloride
- Y10659
- (S)-b-Amino-3-methoxy-benzeneethanol
- (2S)-2-amino-2-(3-methoxyphenyl)ethanol;hydrochloride
- MFCD12758137
- (2S)-2-amino-2-(3-methoxyphenyl)ethanol hydrochloride
- SCHEMBL18766151
- 2095772-96-4
- AKOS025312236
- GS-7321
- MDL： MFCD12758137
- Inchi： 1S/C9H13NO2.ClH/c1-12-8-4-2-3-7(5-8)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H
- InChI Key： CHLMFPQGTHFLAT-UHFFFAOYSA-N
- SMILES： Cl.OCC(C1C=CC=C(C=1)OC)N

Computed Properties

Exact Mass: 203.0713064g/mol
Monoisotopic Mass: 203.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.5

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